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Compound of Interest

Compound Name: Terconazole-d4

Cat. No.: B15142694 Get Quote

Disclaimer: This guide has been compiled using safety data for the non-deuterated parent

compound, Terconazole. Specific safety and handling data for Terconazole-d4 is not readily

available. It is standard practice in chemical safety to handle isotopically labeled compounds,

such as Terconazole-d4, with the same precautions as the parent compound. The user must

review the complete Safety Data Sheet (SDS) provided by the supplier before handling this

material.[1] This product is for research use only and not for human or veterinary diagnostic or

therapeutic use.[1][2]

Hazard Identification and Classification
Terconazole is classified as a hazardous substance. Researchers must be aware of its

potential health effects. The substance is labeled according to the Globally Harmonized System

(GHS) with the following classifications:

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Chronic Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life.[2][3]
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GHS Hazard Pictograms:

GHS07 (Exclamation Mark)[2]

GHS08 (Health Hazard)

Signal Word: Warning

Quantitative Safety and Stability Data
The following tables summarize the available quantitative data for Terconazole.

Table 1: Toxicological Data
Parameter Value Species Route Reference

Acute Toxicity

Estimate (ATE)
500 mg/kg - Oral

No-Observed-

Teratogenicity-

Level

40 mg/kg/day Rat Oral [4][5]

No-Observed-

Teratogenicity-

Level

20 mg/kg/day Rabbit Oral [4]

No Impairment of

Fertility Level
40 mg/kg/day Rat Oral [4][5]

Table 2: Physical and Chemical Properties
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Property Value Reference

Purity ≥98% [1]

UV/Vis Maximum Absorption

(λmax)
246 nm [1]

Appearance Crystalline solid [1]

Boiling Point Undetermined [2]

Flash Point Not applicable [2]

Solubility in Ethanol ~1 mg/ml [1]

Solubility in DMSO ~2 mg/ml [1]

Solubility in Dimethyl

Formamide (DMF)
~5 mg/ml [1]

Table 3: Storage and Stability
Condition Recommendation Stability Reference

Storage Temperature -20°C ≥4 years [1]

Aqueous Solution

Storage

Not recommended for

more than one day
- [1]

General Storage

Store in a well-

ventilated, dry place in

a tightly closed

container.[3]

Stable under normal

conditions.
[3]

Experimental Protocols and Handling
Detailed experimental safety protocols are proprietary. However, based on the available safety

data, a standard workflow for handling Terconazole-d4 in a research setting can be

established.

Personal Protective Equipment (PPE)
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Hand Protection: Wear protective gloves.

Eye/Face Protection: Wear eye and face protection.

Body Protection: Wear protective clothing.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area. Both local exhaust and general

room ventilation are typically required.[3]

Safe Handling Practices
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.

Keep away from sources of ignition and take precautionary measures against static

discharge.[2]

Avoid prolonged or repeated exposure.[2]

Emergency and First Aid Procedures
First Aid Measures

Ingestion: If swallowed, immediately call a doctor or poison control center.[2] Rinse mouth.

Skin Contact: Immediately wash with water and soap and rinse thoroughly.[2] If skin irritation

persists, call a physician.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[3]
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Inhalation: Remove person to fresh air and keep comfortable for breathing. In case of

unconsciousness, place the patient in a stable side position for transportation.[2]

Spill and Disposal Procedures
Spill Containment: Sweep up and shovel into suitable containers for disposal. Avoid dust

formation.[3]

Environmental Precautions: Do not allow the substance to enter sewers or surface/ground

water.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3]

Visualized Workflows and logical Relationships
The following diagrams illustrate key processes for handling and responding to incidents

involving Terconazole-d4.
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Preparation
- Review SDS

- Obtain Special Instructions

Don Personal Protective Equipment (PPE)
- Gloves, Lab Coat, Eye Protection

Step 1

Chemical Handling in Ventilated Area
- Weighing & Solution Prep

- Avoid Dust/Aerosol Generation

Step 2

Experimental Use
- Follow Protocol

Step 3

Post-Experiment Cleanup
- Decontaminate Surfaces
- Wash Hands Thoroughly

Step 4

Waste Disposal
- Segregate Hazardous Waste

- Dispose per Regulations

Step 5

Click to download full resolution via product page

Caption: Experimental Workflow for Safe Handling.
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Exposure Event Occurs
(Skin, Eye, Inhalation, Ingestion)

Skin Contact:
Immediately wash with soap & water.

Eye Contact:
Rinse with water for 15+ mins.

Inhalation:
Move to fresh air.

Ingestion:
Call Poison Center/Doctor.

Assess Severity
Are symptoms persisting?

Seek Immediate
Medical Attention

Yes

Monitor for delayed symptoms.
Report incident.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of Terconazole-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142694#safety-and-handling-precautions-for-
terconazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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